1-(5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-(pyrimidin-2-ylthio)ethanone

• IUPAC Name: 1-[3-(2,3-dimethoxyphenyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-pyrimidin-2-ylsulfanylethanone
• InChI: InChI=1S/C24H24N4O4S/c1-30-17-10-8-16(9-11-17)19-14-20(18-6-4-7-21(31-2)23(18)32-3)28(27-19)22(29)15-33-24-25-12-5-13-26-24/h4-13,20H,14-15H2,1-3H3
• InChI Key: WJTOOTXNAISVNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(C2)C3=C(C(=CC=C3)OC)OC)C(=O)CSC4=NC=CC=N4
• Molecular Formula: C24H24N4O4S
• Molecular Weight: 464.5 g/mol
• CAS No.: 403837-40-1

Description

1-(5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-(pyrimidin-2-ylthio)ethanone is a useful research compound. Its molecular formula is C24H24N4O4S and its molecular weight is 464.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Activity

Research into pyrazole derivatives, such as 1-(5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-(pyrimidin-2-ylthio)ethanone, has shown promising results in antimicrobial and anticancer applications. Novel pyrazole compounds have been synthesized and characterized, exhibiting significant in vitro antimicrobial activity against pathogenic bacteria and fungi, as well as higher anticancer activity compared to reference drugs in some cases. These findings suggest a potential pathway for developing new therapeutic agents targeting resistant microbial strains and cancer cells (Hafez, El-Gazzar, & Al-Hussain, 2016).

Anti-inflammatory and Antioxidant Properties

Another area of research for pyrazole derivatives focuses on their anti-inflammatory and antioxidant properties. Studies have demonstrated that certain pyrazole chalcones exhibit promising IL-6 inhibitory activity, free radical scavenging ability, and antimicrobial activities, highlighting their potential as lead compounds for future drug discovery. These compounds could serve as a foundation for the development of new treatments for inflammatory diseases and conditions associated with oxidative stress (Bandgar, Gawande, Bodade, Gawande, & Khobragade, 2009).

Electrocatalytic and Electrochromic Materials

The structural characteristics of pyrazole derivatives also make them suitable for application in electrocatalytic and electrochromic materials. Research into the synthesis and characterization of novel compounds incorporating pyrazole units has led to the development of materials with promising electrochromic properties, including significant coloration efficiency, fast response time, and considerable change in transmittance in the near-IR region. These materials have potential applications in NIR electrochromic devices, showcasing the versatility of pyrazole derivatives beyond pharmaceutical uses (Zhao, Wei, Zhao, & Wang, 2014).